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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-

phenoxybenzene

Cat. No.: B1332693 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
(Bromomethyl)-4-phenoxybenzene, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Chemical and Hazard Data
Proper handling and disposal begin with understanding the substance's properties and

associated hazards.
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Property Value Citations

Molecular Formula C₁₃H₁₁BrO [1][2]

Molecular Weight 263.13 g/mol [1][2]

CAS Number 36881-42-2 [1][3]

Appearance Liquid [4]

GHS Hazard Statements H302: Harmful if swallowed [1][5]

H312: Harmful in contact with

skin
[2]

H332: Harmful if inhaled [2]

H314: Causes severe skin

burns and eye damage
[2]

H351: Suspected of causing

cancer
[5]

Disposal Protocol: A Step-by-Step Guide
The disposal of 1-(Bromomethyl)-4-phenoxybenzene, a halogenated organic compound,

must be managed as hazardous waste in compliance with local, state, and federal regulations.

[5][6] Do not dispose of this chemical down the drain or in regular trash.[5][7]

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles and a face shield.[8]

Lab Coat: A flame-resistant lab coat.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if handling outside of a

chemical fume hood or if there is a risk of inhalation.[4][9]
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Step 2: Waste Segregation and Collection
Proper segregation is crucial as halogenated and non-halogenated wastes are treated

differently.[10] Mixing them increases disposal costs and complexity.[8][10]

Designate a Waste Container:

Obtain a dedicated, leak-proof container with a screw-top cap, compatible with

halogenated organic waste.[10][11]

The container must be clearly labeled "Hazardous Waste," "Halogenated Organic Waste,"

and list "1-(Bromomethyl)-4-phenoxybenzene" as a component.[7][12]

Collecting the Waste:

Unused or Excess Product: Keep the chemical in its original container if possible.[5] If

transferring is necessary, do so inside a chemical fume hood.

Solutions: Collect all solutions containing 1-(Bromomethyl)-4-phenoxybenzene in your

designated halogenated waste container.

Contaminated Labware (Solids):

Collect disposable items such as gloves, pipette tips, and contaminated absorbent pads

in a separate, clearly labeled, sealed plastic bag for solid hazardous waste.[13]

Non-disposable glassware must be decontaminated.

Step 3: Decontamination and Empty Container Disposal
Decontaminating Glassware:

Rinse the contaminated glassware three times with a suitable organic solvent (e.g.,

acetone or ethanol).

Collect all rinsate as halogenated hazardous waste in your designated liquid waste

container.[11][13]
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Disposing of Empty Containers:

A container is considered "empty" when all contents have been removed.

Triple-rinse the original container with a suitable solvent.[13]

Collect the first rinse as hazardous waste.[11] Subsequent rinses may also need to be

collected depending on local regulations.

After rinsing and air-drying, obliterate or remove the label.[13] The container can then be

disposed of as regular non-hazardous waste (e.g., in a glass disposal box), or as directed

by your institution's safety office.

Step 4: Spill Management
In the event of a spill, follow these steps while wearing full PPE:

Containment: Absorb the spill with an inert material like sand, vermiculite, or a chemical

absorbent pad.[2][9]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[2]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.[6]

Step 5: Storage and Final Disposal
Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area (SAA).[14] The container must be kept closed except when adding waste.[7][8] Ensure

secondary containment is used to prevent spills.[11]

Pickup: Once the container is full, arrange for a pickup by your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[11]

Disposal Workflow
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The following diagram illustrates the decision-making process for the disposal of materials

contaminated with 1-(Bromomethyl)-4-phenoxybenzene.
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Click to download full resolution via product page

Caption: Disposal decision flowchart for 1-(Bromomethyl)-4-phenoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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